Cas no 50825-96-2 (3,5-dinitrobenzene-1-sulfonamide)

• Product Name: 3,5-dinitrobenzene-1-sulfonamide
• CAS No: 50825-96-2
• MF: C₆H₅N₃O₆S
• MW: 247.185399770737
• MDL: MFCD00458623
• CID: 1025625
• PubChem ID: 3588437
• Update Time: 2025-04-20

3,5-dinitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitrobenzenesulfonamide
• 3,5-Dinitrobenzenesulfomide
• 3,5-dinitro-benzenesulfonic acid amide
• 3,5-dinitro-benzenesulfonamide
• 3,5-Dinitro-benzolsulfonsaeure-amid
• 3.5-Dinitro-benzolsulfonamid
• 3.5-Dinitro-phenylsulfonsaeureamid
• AC1MSQEJ
• ANW-63502
• CTK8B9902
• STK365706
• 3,5-dinitrobenzene-1-sulfonamide
• DTXSID40393928
• EN300-271966
• SCHEMBL1172200
• AKOS005442674
• XBQMHUKBFHTGGC-UHFFFAOYSA-N
• 50825-96-2
• DB-339040
• 3,5-dinitrobenzene-sulfamide
• CS-0267987

• MDL： MFCD00458623
• Inchi： 1S/C6H5N3O6S/c7-16(14,15)6-2-4(8(10)11)1-5(3-6)9(12)13/h1-3H,(H2,7,14,15)
• InChI Key： XBQMHUKBFHTGGC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 246.98990606g/mol
• Monoisotopic Mass: 246.98990606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides